Cas no 2384631-49-4 (5-Thiazoleacetic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(2-thienyl)-)
5-Thiazoleacetic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazoleacetic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(2-thienyl)-
-
- Inchi: 1S/C24H18N2O4S2/c27-21(28)12-20-22(19-10-5-11-31-19)25-23(32-20)26-24(29)30-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18H,12-13H2,(H,27,28)(H,25,26,29)
- InChI Key: GBYGBFUSYJZWKD-UHFFFAOYSA-N
- SMILES: S1C(CC(O)=O)=C(C2SC=CC=2)N=C1NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O
5-Thiazoleacetic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(2-thienyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-649784-0.05g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(thiophen-2-yl)-1,3-thiazol-5-yl]acetic acid |
2384631-49-4 | 95.0% | 0.05g |
$1176.0 | 2025-03-14 | |
| Enamine | EN300-649784-0.1g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(thiophen-2-yl)-1,3-thiazol-5-yl]acetic acid |
2384631-49-4 | 95.0% | 0.1g |
$1232.0 | 2025-03-14 | |
| Enamine | EN300-649784-0.25g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(thiophen-2-yl)-1,3-thiazol-5-yl]acetic acid |
2384631-49-4 | 95.0% | 0.25g |
$1288.0 | 2025-03-14 | |
| Enamine | EN300-649784-0.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(thiophen-2-yl)-1,3-thiazol-5-yl]acetic acid |
2384631-49-4 | 95.0% | 0.5g |
$1344.0 | 2025-03-14 | |
| Enamine | EN300-649784-1.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(thiophen-2-yl)-1,3-thiazol-5-yl]acetic acid |
2384631-49-4 | 95.0% | 1.0g |
$1400.0 | 2025-03-14 | |
| Enamine | EN300-649784-2.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(thiophen-2-yl)-1,3-thiazol-5-yl]acetic acid |
2384631-49-4 | 95.0% | 2.5g |
$2745.0 | 2025-03-14 | |
| Enamine | EN300-649784-5.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(thiophen-2-yl)-1,3-thiazol-5-yl]acetic acid |
2384631-49-4 | 95.0% | 5.0g |
$4060.0 | 2025-03-14 | |
| Enamine | EN300-649784-10.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(thiophen-2-yl)-1,3-thiazol-5-yl]acetic acid |
2384631-49-4 | 95.0% | 10.0g |
$6020.0 | 2025-03-14 |
5-Thiazoleacetic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(2-thienyl)- Related Literature
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 5-Thiazoleacetic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(2-thienyl)-
Introduction to 5-Thiazoleacetic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(2-thienyl)- (CAS No: 2384631-49-4)
5-Thiazoleacetic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(2-thienyl)-, is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in pharmaceutical research. This compound, identified by the CAS number 2384631-49-4, has garnered attention in the scientific community due to its unique chemical properties and its role as a building block in the synthesis of more complex molecules. The presence of multiple functional groups, including a thiazole ring, a fluorenylmethoxy carbonyl moiety, and a thiophene substituent, makes this compound a versatile candidate for various chemical and biological studies.
The compound's structure is of particular interest because it combines elements that are known to interact favorably with biological targets. The thiazole core is a common feature in many bioactive molecules, often found in antibiotics, antifungals, and anti-inflammatory agents. Its stability and ability to engage in hydrogen bonding make it an excellent scaffold for drug design. The addition of a fluorenylmethoxy carbonyl group enhances the compound's solubility and metabolic stability, which are critical factors in drug development. Furthermore, the thiophene ring introduces additional electronic properties that can influence the compound's interactions with biological receptors.
In recent years, there has been significant interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The multifaceted nature of 5-Thiazoleacetic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(2-thienyl)-, positions it as a promising candidate for such applications. For instance, studies have shown that thiazole derivatives can exhibit inhibitory effects on various enzymes and receptors involved in disease progression. The specific modifications present in this compound may lead to enhanced binding affinity and selectivity compared to simpler thiazole-based molecules.
One of the most exciting aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have been exploring ways to leverage its structural features to create novel therapeutic agents. For example, the fluorenylmethoxy carbonyl group can be used as a protecting group during synthetic reactions, allowing for selective modification of other functional sites. This flexibility makes it an invaluable tool for medicinal chemists who are tasked with designing molecules with specific biological activities.
The thiophene ring also contributes to the compound's chemical diversity. Thiophenes are known for their ability to participate in π-stacking interactions and hydrophobic effects, which can influence the compound's solubility and bioavailability. These properties are particularly important in drug design, where optimizing these parameters can significantly impact a drug's efficacy and safety profile. By incorporating a thiophene substituent into the molecular framework, researchers can fine-tune these interactions to achieve desired pharmacological outcomes.
Recent advancements in computational chemistry have enabled more accurate predictions of a compound's biological activity based on its molecular structure. These tools have been instrumental in identifying potential lead compounds for further development. In the case of 5-Thiazoleacetic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(2-thienyl)-, computational studies have suggested that it may interact with targets involved in cancer cell proliferation and apoptosis. These findings have prompted further experimental investigations to validate these predictions and explore potential therapeutic applications.
In vitro studies have begun to uncover the mechanistic details of how this compound interacts with biological systems. Initial results indicate that it can modulate key signaling pathways by binding to specific enzymes or receptors. For example, researchers have observed that it can inhibit the activity of certain kinases that are overexpressed in cancer cells. This inhibition leads to reduced cell proliferation and increased apoptosis, suggesting that the compound may have therapeutic potential in oncology.
The synthesis of this compound presents its own set of challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules on a scalable basis. Techniques such as multi-step organic synthesis combined with automated purification methods have enabled researchers to access high-purity samples for further characterization and testing. These advancements are crucial for translating laboratory discoveries into viable drug candidates.
As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. Compounds like 5-Thiazoleacetic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(2-thienyl)- exemplify how structural complexity can be leveraged to create novel therapeutic agents with tailored biological activities. By combining traditional synthetic chemistry with modern computational tools and experimental techniques, researchers are paving the way for more effective treatments for a wide range of diseases.
The future prospects for this compound are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and exploration of new synthetic routes. Additionally, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical applications. As more data becomes available on its biological activity and pharmacokinetic profile, we can expect to see further refinement of its potential therapeutic uses.
2384631-49-4 (5-Thiazoleacetic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(2-thienyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)